Cas no 2379561-03-0 (2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acdi pinacol ester)

• Product Name: 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acdi pinacol ester
• CAS No: 2379561-03-0
• MF: C₁₅H₂₈BNO₃Si
• MW: 309.284225463867
• MDL: MFCD29042791
• CID: 4776728
• Update Time: 2026-02-26

2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acdi pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acdi pinacol ester
• 2-(tert-Butyldimethylsilyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
• 2-(tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acdi picol ester
• 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acdi pinacol ester

• MDL： MFCD29042791
• Inchi： 1S/C15H28BNO3Si/c1-13(2,3)21(8,9)12-17-10-11(18-12)16-19-14(4,5)15(6,7)20-16/h10H,1-9H3
• InChI Key： RQXIHSVDFJXBLV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1=NC=C(B2OC(C)(C)C(C)(C)O2)O1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Topological Polar Surface Area: 44.5

Additional information on 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acdi pinacol ester

Recent Advances in the Application of 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acid pinacol ester (CAS: 2379561-03-0) in Chemical Biology and Drug Discovery

The compound 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acid pinacol ester (CAS: 2379561-03-0) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and applications of this compound, highlighting its role in drug discovery and development.

Recent studies have demonstrated the efficacy of 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acid pinacol ester as a building block for the synthesis of heterocyclic compounds, which are pivotal in the development of novel therapeutics. The compound's boronic ester functionality allows for efficient cross-coupling reactions, enabling the construction of complex molecular architectures with high precision. Researchers have successfully utilized this compound in the synthesis of oxazole-based inhibitors targeting various enzymes involved in cancer and infectious diseases.

One notable application of this compound is in the development of proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The boronic acid pinacol ester moiety serves as a critical linker, facilitating the conjugation of target-binding ligands to E3 ubiquitin ligase recruiters. Recent preclinical studies have shown promising results in the degradation of oncogenic proteins, paving the way for potential therapeutic interventions in oncology.

In addition to its role in PROTACs, 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acid pinacol ester has been employed in the synthesis of fluorescent probes for bioimaging applications. The oxazole ring system, when functionalized with appropriate fluorophores, exhibits excellent photophysical properties, making it suitable for real-time monitoring of biological processes. Recent advancements in this area have enabled the visualization of intracellular signaling pathways with unprecedented spatial and temporal resolution.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of this compound under physiological conditions. Researchers are actively exploring novel synthetic routes and protective group strategies to enhance its utility in industrial settings. Furthermore, ongoing studies are investigating the pharmacokinetic and toxicological profiles of derivatives derived from this compound to ensure their suitability for clinical development.

In conclusion, 2-(Tert-Butyl-dimethyl-silanyl)-oxazole-5-boronic acid pinacol ester (CAS: 2379561-03-0) represents a valuable tool in chemical biology and drug discovery. Its versatility in synthetic chemistry and potential therapeutic applications underscore its importance in advancing biomedical research. Future studies should focus on optimizing its properties and expanding its applications to address unmet medical needs.